Cas no 105578-62-9 (1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester)

1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester structure
105578-62-9 structure
Product Name:1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester
CAS No:105578-62-9
MF:C15H9Cl2O4
MW:324.13556265831
CID:97458
PubChem ID:71333609
Update Time:2025-04-18

1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, mono[(3,4-dichlorophenyl)methyl] ester
    • 2-[(3,4-dichlorophenyl)methoxycarbonyl]benzoate
    • 105578-62-9
    • 2-{[(3,4-Dichlorophenyl)methoxy]carbonyl}benzoate
    • DTXSID50761836
    • Inchi: 1S/C15H10Cl2O4/c16-12-6-5-9(7-13(12)17)8-21-15(20)11-4-2-1-3-10(11)14(18)19/h1-7H,8H2,(H,18,19)/p-1
    • InChI Key: NFROJUJTUBEEQU-UHFFFAOYSA-M
    • SMILES: ClC1=C(C=CC(=C1)COC(C1C=CC=CC=1C(=O)[O-])=O)Cl

Computed Properties

  • Exact Mass: 322.98787
  • Monoisotopic Mass: 322.9877892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 382
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.43
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